Cas no 2877634-52-9 (3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine)

• Product Name: 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine
• CAS No: 2877634-52-9
• MF: C₁₉H₂₇N₅O
• MW: 341.450583696365
• CID: 5330297
• PubChem ID: 165435005
• Update Time: 2025-10-19

3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• F6738-6152
• 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine
• AKOS040861098
• 2877634-52-9
• 3-(1,1-Dimethylethyl)-6-[4-[[(3-methyl-2-pyrazinyl)oxy]methyl]-1-piperidinyl]pyridazine

• Inchi： 1S/C19H27N5O/c1-14-18(21-10-9-20-14)25-13-15-7-11-24(12-8-15)17-6-5-16(22-23-17)19(2,3)4/h5-6,9-10,15H,7-8,11-13H2,1-4H3
• InChI Key： SMUREQZBIXXXQV-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C)=NN=C(N2CCC(COC3=NC=CN=C3C)CC2)C=C1

Computed Properties

• Exact Mass: 341.22156050g/mol
• Monoisotopic Mass: 341.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 516.3±50.0 °C(Predicted)
• pka: 5.80±0.10(Predicted)

Additional information on 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine

3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine: A Comprehensive Overview

3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine (CAS No. 2877634-52-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the treatment of neurological disorders and cancer. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

The chemical structure of 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine is defined by its core pyridazine ring, which is substituted with a tert-butyl group at the 3-position and a piperidine moiety at the 6-position. The piperidine ring is further functionalized with a methylpyrazine group linked via an oxygen atom and a methyl group. This intricate arrangement of functional groups imparts the compound with distinct chemical properties, such as high stability and solubility in organic solvents.

The molecular formula of the compound is C₂₀H₂₈N₆O, with a molecular weight of approximately 360.47 g/mol. The compound exhibits excellent thermal stability and is resistant to degradation under standard laboratory conditions. These properties make it suitable for various synthetic transformations and biological evaluations.

Synthesis Methods

The synthesis of 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine has been extensively studied in recent years, with several efficient routes reported in the literature. One common approach involves the sequential coupling reactions of appropriately substituted pyridazine and piperidine derivatives. For instance, the tert-butyl-substituted pyridazine can be synthesized via a metal-catalyzed cross-coupling reaction between a tert-butyl-substituted halopyridazine and an appropriate nucleophile.

The subsequent introduction of the piperidine moiety can be achieved through a nucleophilic substitution reaction, where the halide or leaving group on the pyridazine ring is replaced by a piperidine derivative. The final step involves the attachment of the methylpyrazine group via an etherification reaction, typically catalyzed by a base such as potassium carbonate.

Biological Activities

3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine has demonstrated promising biological activities in various preclinical studies. One of its key applications lies in its potential as an inhibitor of specific enzymes involved in neurological disorders. For example, recent research has shown that this compound can effectively inhibit the activity of monoamine oxidase (MAO), an enzyme responsible for the breakdown of neurotransmitters such as serotonin and dopamine.

In addition to its MAO inhibitory properties, 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine has also been investigated for its anti-inflammatory effects. Studies have indicated that it can reduce inflammation by modulating the activity of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha). These findings suggest that the compound may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.

Cancer Research

Beyond its neurological and anti-inflammatory properties, 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yl)oxy]methyl}piperidin-1-yl)pyridazine has also shown promise in cancer research. Preclinical studies have demonstrated that it can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which this compound exerts its anticancer effects is not yet fully understood but is believed to involve the modulation of signaling pathways involved in cell survival and proliferation.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 3-tert-butyl-6-(4-{[(3-methylpyrazin-2-yloxy)methyl]pip eridin -1 - yl ) py ridaz ine strong > into clinical trials. Several Phase I trials are currently underway to evaluate its safety and efficacy in human subjects. These trials are focusing on dosing regimens, pharmacokinetics, and potential side effects.

If these initial trials yield positive results, further Phase II and III trials will be conducted to assess the compound's therapeutic potential in larger patient populations. The ultimate goal is to develop this compound into a viable treatment option for various diseases, particularly those with unmet medical needs.

Conclusion

In conclusion, 3-tert-butyll - 6 - ( 4 - { [ ( 3 - methylpyrazin - 2 - yl ) oxy ] me th y l } pi pe ri di n - 1 - yl ) py ri da zi ne strong > (CAS No . 2877634 - 52 - 9 ) represents a promising molecule with diverse biological activities . Its unique chemical structure , coupled with its potential therapeutic applications , makes it an exciting area of research for medicinal chemists and pharmaceutical scientists . As ongoing studies continue to unravel its mechanisms of action , it is anticipated that this compound will play a significant role in advancing our understanding and treatment of various diseases . p >